Cas no 1804040-05-8 (1-(2-Amino-6-bromophenyl)-3-bromopropan-1-one)

• Product Name: 1-(2-Amino-6-bromophenyl)-3-bromopropan-1-one
• CAS No: 1804040-05-8
• MF: C₉H₉Br₂NO
• MW: 306.981860876083
• CID: 4971319
• Update Time: 2025-05-27

1-(2-Amino-6-bromophenyl)-3-bromopropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-6-bromophenyl)-3-bromopropan-1-one

• Inchi： 1S/C9H9Br2NO/c10-5-4-8(13)9-6(11)2-1-3-7(9)12/h1-3H,4-5,12H2
• InChI Key： WITVRAKAHNJOPL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(CCBr)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1

Additional information on 1-(2-Amino-6-bromophenyl)-3-bromopropan-1-one

Comprehensive Overview of 1-(2-Amino-6-bromophenyl)-3-bromopropan-1-one (CAS No. 1804040-05-8)

1-(2-Amino-6-bromophenyl)-3-bromopropan-1-one (CAS No. 1804040-05-8) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This brominated aromatic ketone derivative is characterized by its unique molecular structure, featuring both amino and bromo functional groups. Its chemical formula and molecular weight make it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and material science.

The compound's dual bromine substitution enhances its reactivity, making it a versatile building block for cross-coupling reactions and other catalytic processes. Researchers often utilize 1-(2-Amino-6-bromophenyl)-3-bromopropan-1-one in palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures for advanced materials and bioactive compounds. Its amino group further allows for derivatization, enabling the creation of diverse heterocyclic frameworks.

In recent years, the demand for brominated intermediates like CAS No. 1804040-05-8 has surged due to their role in developing targeted therapies and small-molecule inhibitors. The compound's structural motif is frequently explored in kinase inhibitor research, a hot topic in oncology and neurodegenerative disease studies. Its electron-rich aromatic system also aligns with trends in photopharmacology, where light-responsive drug candidates are designed for precision medicine.

From a synthetic chemistry perspective, 1-(2-Amino-6-bromophenyl)-3-bromopropan-1-one offers advantages in atom economy and step efficiency. Its two reactive sites (bromine and amino groups) permit sequential functionalization, reducing the need for multiple purification steps. This aligns with the growing emphasis on green chemistry and sustainable synthesis methods, addressing environmental concerns in industrial applications.

The compound's physicochemical properties, including solubility and stability, have been optimized for high-throughput screening (HTS) platforms. Laboratories focusing on fragment-based drug design (FBDD) value its compatibility with NMR spectroscopy and X-ray crystallography, techniques critical for structure-activity relationship (SAR) studies. These applications resonate with current searches for AI-assisted molecular docking tools and computational chemistry solutions.

Quality control of CAS No. 1804040-05-8 involves rigorous HPLC analysis and mass spectrometry to ensure purity standards required for GLP compliance. The compound's spectral data (IR, ¹H/¹³C NMR) are well-documented, facilitating its identification in metabolomics studies and bioconjugation projects. This documentation supports the reproducibility crisis discussions in scientific communities.

Emerging applications include its use in metal-organic frameworks (MOFs) and covalent organic polymers (COPs), where its bifunctional nature aids in constructing porous materials for gas storage or catalysis. Such innovations correlate with trending searches for carbon capture technologies and energy storage solutions, highlighting the compound's multidisciplinary relevance.

In summary, 1-(2-Amino-6-bromophenyl)-3-bromopropan-1-one represents a critical tool for modern chemical research, bridging medicinal chemistry, materials science, and process optimization. Its adaptability to cutting-edge methodologies ensures continued interest in both academic and industrial settings, particularly in addressing challenges like drug resistance and sustainable manufacturing.